Cas no 926913-64-6 (1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)
1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate for drug discovery. The compound’s pyrazole core offers versatility in heterocyclic chemistry, enabling further functionalization for targeted synthesis. Its carboxylic acid moiety allows for straightforward derivatization into esters, amides, or other derivatives. The presence of electron-withdrawing groups contributes to improved reactivity in cross-coupling and condensation reactions. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence potency and selectivity. High purity and consistent quality ensure reliable performance in synthetic applications.
926913-64-6 structure
Product Name:1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
CAS No:926913-64-6
MF:C7H7F3N2O2
MW:208.137892007828
MDL:MFCD09991777
CID:1073951
PubChem ID:19754695
Update Time:2025-10-30
1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- AKOS016363012
- MFCD09991777
- 1,5-dimethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid
- SCHEMBL4191354
- 1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
- EN300-25703718
- Z1269130812
- 926913-64-6
- TS-02967
- 1,5-Dimethyl-3-trifluoromethylpyrazole-4-carboxylic acid
- G55811
-
- MDL: MFCD09991777
- Inchi: 1S/C7H7F3N2O2/c1-3-4(6(13)14)5(7(8,9)10)11-12(3)2/h1-2H3,(H,13,14)
- InChI Key: XVQPOCQCAAYPGZ-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)O)=C(C)N(C)N=1)(F)F
Computed Properties
- Exact Mass: 208.04596196g/mol
- Monoisotopic Mass: 208.04596196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.1Ų
1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25703718-0.05g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95.0% | 0.05g |
$105.0 | 2025-03-21 | |
| Enamine | EN300-25703718-0.1g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95.0% | 0.1g |
$156.0 | 2025-03-21 | |
| Enamine | EN300-25703718-0.25g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95.0% | 0.25g |
$222.0 | 2025-03-21 | |
| Enamine | EN300-25703718-0.5g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95.0% | 0.5g |
$422.0 | 2025-03-21 | |
| Enamine | EN300-25703718-1.0g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95.0% | 1.0g |
$541.0 | 2025-03-21 | |
| Enamine | EN300-25703718-2.5g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95.0% | 2.5g |
$1063.0 | 2025-03-21 | |
| Enamine | EN300-25703718-5.0g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95.0% | 5.0g |
$1572.0 | 2025-03-21 | |
| Enamine | EN300-25703718-10.0g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95.0% | 10.0g |
$2331.0 | 2025-03-21 | |
| Enamine | EN300-25703718-1g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95% | 1g |
$584.0 | 2023-09-14 | |
| Enamine | EN300-25703718-5g |
1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
926913-64-6 | 95% | 5g |
$1695.0 | 2023-09-14 |
1,5-Dimethyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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